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Compound of Interest

Compound Name: Repaglinide

Cat. No.: B1680517

Introduction

Repaglinide is a potent, short-acting insulin secretagogue belonging to the meglitinide class of
antidiabetic drugs.[1][2] It is utilized in the management of type 2 diabetes mellitus by
stimulating insulin release from pancreatic B-cells.[2][3][4] In a research context, Repaglinide
is a valuable tool for studying insulin secretion pathways and B-cell function. Its mechanism of
action involves the closure of ATP-sensitive potassium (KATP) channels on the plasma
membrane of pancreatic 3-cells, which mimics the effect of elevated intracellular ATP levels.[2]
[5][6] This action leads to membrane depolarization, an influx of calcium ions, and subsequent
exocytosis of insulin-containing granules.[2][5]

Due to its hydrophobic nature, Repaglinide is sparingly soluble in agueous buffers,
necessitating the use of an organic solvent for the preparation of stock solutions for cell culture
experiments.[7] Dimethyl sulfoxide (DMSO) is the most common solvent of choice due to its
high solvating power for Repaglinide and miscibility with aqueous cell culture media.[1][7][8]
However, it is crucial to control the final concentration of DMSO in the culture medium, as it can
have cytotoxic effects and influence cellular functions.[9][10][11] Most cell lines can tolerate
DMSO concentrations up to 0.5%, but it is generally recommended to keep the final
concentration at or below 0.1% to minimize off-target effects.[9][10][12][13][14] A vehicle control
(medium with the same final concentration of DMSO) should always be included in experiments
to account for any solvent-induced effects.[9][12]
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Table 1: Physicochemical Properties of Repaglinide

Property Value Reference
Molecular Formula C27H36N20a4 [7]
Molecular Weight 452.6 g/mol [7]
Appearance Crystalline solid [7]
Storage (Solid) -20°C [7]
Stability (Solid) > 4 years [7]

Table 2: Solubility of Repaglinide

Solvent Solubility Reference

=20 mg/mL, ~30 mg/mL, up to

DMSO o1 mg/mL [1]i71e]
Ethanol ~25 mg/mL, up to 91 mg/mL [718]
Dimethylformamide (DMF) ~30 mg/mL [7]
Water Insoluble [8]

1:4 DMSO:PBS (pH 7.2)

~0.2 mg/mL 7
Solution g 7l

Table 3: Recommended Final DMSO Concentrations in Cell Culture
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Recommended
Cell Sensitivity Max. Final DMSO Notes Reference
Concentration
Generally well-
Most Cell Lines <0.5% tolerated without [10][11]
significant cytotoxicity.
Recommended to
] o avoid any potential
High Sensitivity / )
) <0.1% influence on cellular [9][12]
Primary Cells ) o
function or viability.
[13][14]
A DMSO tolerance
test is advised to
General Use 0.1% - 0.5% determine the optimal [9][10]

concentration for your

specific cell line.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Repaglinide

Stock Solution in DMSO

This protocol describes the preparation of a 30 mM Repaglinide stock solution in DMSO.

Materials:

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Repaglinide (crystalline solid, MW: 452.6 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), cell culture grade
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Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses. Handle Repaglinide powder in a chemical fume hood.

» Calculation: To prepare a 30 mM stock solution, calculate the mass of Repaglinide needed.
For 1 mL of a 30 mM stock:

o Mass (mg) =30 mmol/L*1 mL*(1L/1000 mL)* 452.6 g/mol * (1000 mg/1 g) =13.58
mg

» Weighing: Carefully weigh out 13.58 mg of Repaglinide powder and place it into a sterile
microcentrifuge tube.

e Dissolving: Add 1 mL of fresh, anhydrous DMSO to the tube.[8] Moisture-absorbing DMSO
can reduce solubility.[8]

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

 Sterilization (Optional): If required for your application, the concentrated stock solution can
be sterilized by filtering through a 0.22 um DMSO-compatible syringe filter (e.g., PTFE).

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C. The stock solution in DMSO is stable for at
least one month at -20°C and up to one year at -80°C.[8]

Protocol 2: Dilution of Repaglinide for Cell Treatment

This protocol describes the dilution of the DMSO stock solution into cell culture medium for
treating cells.

Procedure:

e Thaw Stock Solution: Thaw one aliquot of the Repaglinide stock solution at room
temperature.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.selleckchem.com/products/Repaglinide.html
https://www.selleckchem.com/products/Repaglinide.html
https://www.selleckchem.com/products/Repaglinide.html
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Pre-warm Medium: Pre-warm the required volume of complete cell culture medium
(containing serum, if applicable) to 37°C.

Serial Dilution (Recommended): To avoid precipitation, it is best to perform a serial dilution.
First, make an intermediate dilution of the stock solution in pre-warmed culture medium.

o Example for a 30 uM final concentration from a 30 mM stock (1000x dilution): Add 2 pL of
the 30 mM stock solution to 1998 pL of pre-warmed medium to make a 30 uM working
solution.

Direct Addition: Add the required volume of the diluted working solution to your cell culture
wells. Mix gently by swirling the plate.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to control wells. For a 1000x dilution, this would be 0.1% DMSO.

Incubation: Incubate the cells for the desired experimental duration.

Protocol 3: DMSO Tolerance Assay

This protocol is to determine the maximum non-toxic concentration of DMSO for your specific

cell line.

Materials:

Your cell line of interest
Complete cell culture medium
96-well cell culture plates
DMSO, cell culture grade

Cell viability assay kit (e.g., MTT, PrestoBlue, or similar)

Procedure:
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o Cell Seeding: Seed your cells in a 96-well plate at a density appropriate for a 24-72 hour
incubation period and allow them to adhere overnight.

e Prepare DMSO Dilutions: Prepare a series of DMSO dilutions in complete culture medium
(e.g., 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, and a 0% control).

o Treat Cells: Remove the old medium from the cells and replace it with the medium containing
the different DMSO concentrations. Include at least three replicate wells for each
concentration.

 Incubate: Incubate the plate for your typical experimental duration (e.g., 24, 48, or 72 hours).

o Assess Viability: At the end of the incubation period, assess cell viability using your chosen
assay according to the manufacturer's instructions.

e Analysis: Plot cell viability (%) against DMSO concentration (%). The highest concentration
of DMSO that does not significantly reduce cell viability compared to the untreated control is
the maximum tolerated concentration for your experiments.

Visualizations
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Caption: Experimental workflow for preparing and using Repaglinide in cell culture.
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Caption: Repaglinide's mechanism of action in stimulating insulin secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/305/090/r9028dat.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-repaglinide
https://pubmed.ncbi.nlm.nih.gov/10746004/
https://pubmed.ncbi.nlm.nih.gov/10746004/
https://pubchem.ncbi.nlm.nih.gov/compound/Repaglinide
https://myendoconsult.com/learn/repaglinide-mechanism-of-action/
https://www.droracle.ai/articles/107469/what-is-the-mechanism-of-action-moa-of-prandin
https://cdn.caymanchem.com/cdn/insert/19387.pdf
https://www.selleckchem.com/products/Repaglinide.html
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://www.researchgate.net/post/What_must_be_the_maximum_final_DMSO_in_a_cell_culture_plate_24_well_plate_if_I_have_to_dissolve_my_compound_in_DMSO
https://www.lifetein.com/chat/386329-Optimizing-Peptide-Solubility-in-Cell-Culture-A-Guide-to-Safe-and-Effective-DMSO-Use
https://www.researchgate.net/post/Does_anybody_know_what_is_the_safe_solution_of_DMSO_for_cell_cultures
https://www.benchchem.com/product/b1680517#protocol-for-dissolving-repaglinide-in-dmso-for-cell-culture
https://www.benchchem.com/product/b1680517#protocol-for-dissolving-repaglinide-in-dmso-for-cell-culture
https://www.benchchem.com/product/b1680517#protocol-for-dissolving-repaglinide-in-dmso-for-cell-culture
https://www.benchchem.com/product/b1680517#protocol-for-dissolving-repaglinide-in-dmso-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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